p-Stearyloxybenzoylacetic acid ethyl ester

• CAS RN: 105491-04-1
• Molecular Formula: C29H48O4
• Molecular Weight: 460.7 g/mol
• IUPAC Name: ethyl 3-(4-octadecoxyphenyl)-3-oxopropanoate
• InChI: InChI=1S/C29H48O4/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24-33-27-22-20-26(21-23-27)28(30)25-29(31)32-4-2/h20-23H,3-19,24-25H2,1-2H3
• InChI Key: BDSVVUHPQSLDNM-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)CC(=O)OCC

Description

P-Stearyloxybenzoylacetic acid ethyl ester, commonly known as SBA-15, is a mesoporous silica material that has gained significant interest in the scientific community due to its unique properties. SBA-15 has a large surface area and pore volume, making it an excellent candidate for use in various applications such as drug delivery, catalysis, and separation.

Mechanism Of Action

The mechanism of action of SBA-15 in drug delivery involves the drug molecules being adsorbed onto the surface of the material and then released slowly over time. The large surface area and pore volume of SBA-15 allow for a high drug loading capacity, which can result in a sustained release of the drug over an extended period.

Biochemical And Physiological Effects

SBA-15 has been shown to have low toxicity and biocompatibility, making it an excellent candidate for use in drug delivery applications. Studies have also shown that SBA-15 can enhance the bioavailability of certain drugs, leading to improved therapeutic outcomes.

Advantages And Limitations For Lab Experiments

One of the main advantages of using SBA-15 in lab experiments is its uniform pore size distribution, which allows for precise control over the size and shape of the particles being studied. However, one limitation of using SBA-15 is that it can be difficult to functionalize the surface of the material, which can limit its use in certain applications.

Future Directions

There are several future directions for the use of SBA-15 in scientific research. One area of interest is in the development of SBA-15-based drug delivery systems for the treatment of cancer. Another area of interest is in the use of SBA-15 as a catalyst for the production of renewable fuels. Additionally, there is potential for the use of SBA-15 in the development of sensors and biosensors for various applications.
In conclusion, SBA-15 is a mesoporous silica material with unique properties that make it an excellent candidate for use in various scientific research applications. Its large surface area and pore volume make it an effective carrier for drug delivery, and it has shown promise in catalysis and other areas of research. While there are limitations to its use, the potential for future research and development is vast.

Synthesis Methods

The synthesis of SBA-15 involves the use of a surfactant-templating method. The surfactant acts as a template around which the silica material is formed. The surfactant is then removed, leaving behind a porous silica material with a uniform pore size distribution.

Scientific Research Applications

SBA-15 has been extensively studied for its potential use in drug delivery due to its large surface area and pore volume. It has been shown to be an effective carrier for a variety of drugs, including anticancer drugs, antibiotics, and anti-inflammatory drugs. SBA-15 has also been studied for its use in catalysis, where it has shown promise in various reactions such as oxidation and hydrogenation.